Cas no 1379288-48-8 (3-Ethyloxetan-3-amine hydrochloride)

• Product Name: 3-Ethyloxetan-3-amine hydrochloride
• CAS No: 1379288-48-8
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD19688088
• CID: 1255781
• PubChem ID: 72207350
• Update Time: 2025-11-01

3-Ethyloxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-3-oxetanamine hydrochloride
• 3-ethyloxetan-3-amine
• 3-ethyloxetan-3-amine,hydrochloride
• hydrochloride
• 3-ETHYLOXETAN-3-AMINE HYDROCHLORIDE
• 3-Ethyloxetan-3-amine HCl
• 3-ethyloxetan-3-amine;hydrochloride
• PB16859
• 3-Oxetanamine, 3-ethyl-, hydrochloride (1:1)
• A886362
• 3-Ethyloxetan-3-aminehydrochloride
• SCHEMBL25250172
• AKOS024015912
• AS-32736
• SY097247
• 1379288-48-8
• MFCD19688088
• 3-Amino-3-ethyloxetane Hydrochloride
• CS-0172212
• 3-Ethyloxetan-3-amine hydrochloride

• MDL： MFCD19688088
• Inchi： 1S/C5H11NO.ClH/c1-2-5(6)3-7-4-5;/h2-4,6H2,1H3;1H
• InChI Key： HIVLWGAKKLOPFA-UHFFFAOYSA-N
• SMILES： Cl.O1CC(CC)(C1)N

Computed Properties

• Exact Mass: 137.0607417 g/mol
• Monoisotopic Mass: 137.0607417 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 137.61
• Topological Polar Surface Area: 35.2

Additional information on 3-Ethyloxetan-3-amine hydrochloride

Comprehensive Overview of 3-Ethyloxetan-3-amine hydrochloride (CAS No. 1379288-48-8): Properties, Applications, and Industry Insights

3-Ethyloxetan-3-amine hydrochloride (CAS No. 1379288-48-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique oxetane ring structure, serves as a versatile building block in synthetic chemistry. Its molecular formula, C₅H₁₂ClNO, and precise structural features make it valuable for designing novel drug candidates and fine chemicals. Researchers and industry professionals frequently search for terms like "3-Ethyloxetan-3-amine hydrochloride synthesis" or "CAS 1379288-48-8 applications", reflecting its growing relevance in modern chemistry.

The oxetane moiety in 3-Ethyloxetan-3-amine hydrochloride is particularly noteworthy due to its role in enhancing metabolic stability and bioavailability in drug molecules. This aligns with current trends in medicinal chemistry, where optimizing pharmacokinetic properties is a priority. Searches for "oxetane derivatives in drug discovery" or "amine hydrochloride salts in pharmaceuticals" highlight the compound's intersection with cutting-edge research. Its hydrochloride salt form further improves solubility, a critical factor for formulations, making it a subject of interest for queries like "improving API solubility with hydrochloride salts".

From a synthetic perspective, 3-Ethyloxetan-3-amine hydrochloride offers distinct advantages. The ethyl group at the 3-position introduces steric and electronic effects that can influence reaction pathways, a topic often explored in searches such as "steric effects in oxetane chemistry". Recent publications have demonstrated its utility in nucleophilic substitution reactions and as a precursor for heterocyclic compounds. These applications resonate with researchers investigating "new synthetic routes for nitrogen-containing heterocycles", a trending topic in organic chemistry forums.

Quality control and analytical characterization of CAS 1379288-48-8 are frequently discussed in industry circles. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying the compound's purity, as reflected in search queries such as "HPLC method for 3-Ethyloxetan-3-amine hydrochloride". The compound typically appears as a white to off-white crystalline powder, with specifications including ≥95% purity being common in commercial offerings. This aligns with the pharmaceutical industry's emphasis on "high-purity building blocks for drug development".

In the context of green chemistry initiatives, 3-Ethyloxetan-3-amine hydrochloride presents interesting possibilities. The oxetane ring's strain energy can be harnessed for atom-economical reactions, addressing searches like "sustainable synthesis using strained heterocycles". Moreover, its potential as a bioisostere for traditional functional groups connects to popular inquiries about "bioisosteric replacement strategies in lead optimization". These aspects position the compound favorably within current discussions about environmentally conscious chemical development.

The commercial availability of 3-Ethyloxetan-3-amine hydrochloride through specialty chemical suppliers has expanded in recent years, responding to growing demand. Procurement-related searches such as "bulk suppliers of CAS 1379288-48-8" or "custom synthesis of oxetane amines" indicate its transition from a research curiosity to an established intermediate. Proper storage recommendations typically suggest cool, dry conditions in airtight containers, with stability data being a common subject of technical inquiries.

Looking forward, the scientific community continues to explore new applications for 3-Ethyloxetan-3-amine hydrochloride. Its incorporation into materials science, particularly in polymer chemistry where oxetanes serve as monomers, represents an emerging area of interest. This connects to broader searches about "functional monomers for specialty polymers" and "advanced materials from heterocyclic compounds". As research progresses, the compound's profile is likely to expand beyond its current pharmaceutical focus.

For researchers working with CAS 1379288-48-8, safety considerations remain paramount despite its non-hazardous classification. Standard laboratory precautions apply, and searches for "handling amine hydrochlorides safely" reflect proper scientific practice. The compound's non-hygroscopic nature and good shelf stability contribute to its practicality in laboratory settings, addressing common operational concerns in chemical research workflows.